Cas no 2137091-07-5 (N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide
• CAS No: 2137091-07-5
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6197008
• PubChem ID: 165494273
• Update Time: 2025-10-30

N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide
• EN300-1167968
• 2137091-07-5
• EN300-1167466
• 2138115-53-2
• rac-N-[(1R,2R)-2-aminocyclopentyl]-4-nitrobenzene-1-sulfonamide
• N-[(1R,2R)-2-aminocyclopentyl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C11H15N3O4S/c12-10-2-1-3-11(10)13-19(17,18)9-6-4-8(5-7-9)14(15)16/h4-7,10-11,13H,1-3,12H2/t10-,11-/m1/s1
• InChI Key： MQYIAMOZOMQLTI-GHMZBOCLSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@@H]1CCC[C@H]1N)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 126Ų

Additional information on N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide

Introduction to N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide (CAS No. 2137091-07-5)

N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137091-07-5, represents a unique molecular structure that combines a cyclopentylamine moiety with a nitrobenzene sulfonamide group. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The molecular architecture of N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide is characterized by its stereochemical configuration, specifically the (1R,2R) arrangement of the cyclopentylamine ring. This stereochemistry is critical as it can influence the compound's biological activity, solubility, and metabolic stability. The presence of both the nitro and sulfonamide functional groups enhances its potential pharmacological properties, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial properties and have been widely used in antibiotics, diuretics, and anti-inflammatory drugs. The introduction of a nitro group into the benzene ring further modulates the electronic properties of the molecule, potentially enhancing its interaction with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The compound N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide (CAS No. 2137091-07-5) exemplifies this trend by incorporating multiple pharmacophoric elements into a single molecule. This approach allows for the design of compounds with tailored biological activities, which can be fine-tuned through structural modifications.

One of the key areas of investigation for this compound has been its potential role in modulating enzyme activity. Enzymes are central to many biological processes, and their inhibition or activation can lead to therapeutic effects. The structural features of N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide suggest that it may interact with various enzymes, particularly those involved in metabolic pathways relevant to inflammation and pain management.

Furthermore, the stereochemical purity of this compound is crucial for its pharmacological evaluation. The (1R,2R) configuration ensures that interactions with biological targets are specific and predictable. This level of stereochemical control is often achieved through chiral synthesis techniques, which are becoming increasingly sophisticated and efficient.

The nitro group in the molecular structure of N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide (CAS No. 2137091-07-5) plays a significant role in its reactivity and biological activity. Nitro compounds are known for their ability to undergo reduction to form amine derivatives, which can alter the pharmacological profile of the molecule. This redox chemistry provides a versatile tool for medicinal chemists to explore different analogs with varying biological effects.

Recent studies have also explored the potential use of sulfonamide derivatives in oncology research. Sulfonamides have shown promise as inhibitors of enzymes involved in tumor growth and progression. The combination of a nitro group and a sulfonamide moiety in N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide may enhance its ability to interact with such enzymatic targets, making it a valuable candidate for further investigation in cancer therapy.

The solubility and bioavailability of N-(1R,2R)-2-aminocyclopentyl-4-nitrobenzene-1-sulfonamide are also important considerations in drug development. The presence of polar functional groups such as sulfonamides can improve water solubility, which is critical for oral and injectable formulations. Additionally, the cyclopentylamine moiety may contribute to membrane permeability, enhancing drug absorption.

In conclusion,N-(1R,2R)-2-amino-cyclopentyl -4-nitro-benzen e - 1 - sul fon am ide (CAS No . 213709 1 - 0 7 - 5 ) is a structurally complex compo und with promis ing pharma cological proper ties . Its unique m olecular architecture , inclu ding stereochemi cal con figuration , functional groups , and potential bio logical act ivities , make it an i nter est ing candi date for fur ther stu dies . As research i n pharma ceutical ch emistry co ntinues to advanc e , com pounds like thi s are poised to play a significant role i n the de velopm ent o f no ve thera peu tic ag ents . p >